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Compound of Interest

Compound Name: 2-Fluoro-1-iodo-3-methylbenzene

Cat. No.: B1343946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-1-iodo-3-methylbenzene
(IUPAC name), a halogenated aromatic compound with potential applications in organic

synthesis and drug discovery. This document details its chemical structure, physicochemical

properties, potential synthetic routes, and safety considerations.

Chemical Identity and Structure
2-Fluoro-1-iodo-3-methylbenzene is a substituted aromatic hydrocarbon. The presence of

three different substituents on the benzene ring (fluoro, iodo, and methyl groups) leads to

several possible isomers. This guide focuses specifically on the 2-fluoro, 1-iodo, 3-methyl

substitution pattern.

IUPAC Name: 2-Fluoro-1-iodo-3-methylbenzene[1]

Synonyms: 2-Fluoro-3-iodotoluene[1]

CAS Number: 916420-21-8[1]

Molecular Formula: C₇H₆FI[1]

Molecular Weight: 236.02 g/mol [1]

SMILES: CC1=C(C(=CC=C1)I)F[1]
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Chemical Structure:

2-Fluoro-3-methylaniline Diazonium Salt

NaNO₂, HCl
0-5 °C 2-Fluoro-1-iodo-3-methylbenzeneKI

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1343946?utm_src=pdf-body-img
https://www.benchchem.com/product/b1343946?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-1-iodo-3-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-1-iodo-3-methylbenzene
https://www.benchchem.com/product/b1343946#iupac-name-and-structure-of-2-fluoro-1-iodo-3-methylbenzene
https://www.benchchem.com/product/b1343946#iupac-name-and-structure-of-2-fluoro-1-iodo-3-methylbenzene
https://www.benchchem.com/product/b1343946#iupac-name-and-structure-of-2-fluoro-1-iodo-3-methylbenzene
https://www.benchchem.com/product/b1343946#iupac-name-and-structure-of-2-fluoro-1-iodo-3-methylbenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1343946?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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